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Compound of Interest

Compound Name: 2(E)-Nonenedioic acid

Cat. No.: B15553192

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of 2(E)-
Nonenedioic acid, a medium-chain dicarboxylic acid. Due to the limited availability of

experimental spectroscopic data for this specific compound, this guide utilizes predicted

Nuclear Magnetic Resonance (NMR) data and characteristic Infrared (IR) absorption

frequencies based on its functional groups. This information is crucial for the identification,

characterization, and quality control of 2(E)-Nonenedioic acid in research and drug

development settings.

Predicted ¹H NMR Spectroscopic Data
The predicted ¹H NMR spectrum of 2(E)-Nonenedioic acid provides valuable information

about the chemical environment of the hydrogen atoms in the molecule. The predicted

chemical shifts (δ) in parts per million (ppm) relative to a standard reference, multiplicities (e.g.,

singlet, doublet, triplet), and coupling constants (J) in Hertz (Hz) are summarized in the table

below. These predictions are based on established computational models.
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Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 5.85 Doublet of Triplets 15.6, 1.5

H-3 6.95 Doublet of Triplets 15.6, 7.0

H-4 2.25 Quartet 7.0, 7.3

H-5 1.50 Quintet 7.3, 7.4

H-6 1.35 Quintet 7.4, 7.5

H-7 1.65 Quintet 7.5, 7.6

H-8 2.35 Triplet 7.6

-COOH (C1 & C9) 12.0 (broad) Singlet -

Predicted ¹³C NMR Spectroscopic Data
The predicted ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon

atoms and their electronic environments. The predicted chemical shifts (δ) in ppm are crucial

for confirming the carbon skeleton of 2(E)-Nonenedioic acid.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-1 (-COOH) 171.0

C-2 (=CH) 122.5

C-3 (=CH) 148.0

C-4 (-CH₂-) 32.0

C-5 (-CH₂-) 28.0

C-6 (-CH₂-) 28.5

C-7 (-CH₂-) 24.5

C-8 (-CH₂-) 34.0

C-9 (-COOH) 179.0
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Expected Infrared (IR) Spectroscopic Data
The IR spectrum of 2(E)-Nonenedioic acid is expected to show characteristic absorption

bands corresponding to its carboxylic acid and alkene functional groups. The following table

summarizes the expected vibrational frequencies.

Functional Group Vibration Type
Expected
Absorption Range
(cm⁻¹)

Intensity

O-H (Carboxylic Acid) Stretching 3300 - 2500 Broad, Strong

C-H (Alkene) Stretching 3100 - 3000 Medium

C-H (Alkane) Stretching 3000 - 2850 Medium

C=O (Carboxylic Acid) Stretching 1725 - 1700 Strong

C=C (Alkene, trans) Stretching 1650 - 1630 Medium

C-O (Carboxylic Acid) Stretching 1320 - 1210 Strong

C-H (Alkene, trans) Bending (out-of-plane) 970 - 960 Strong

Experimental Protocols
The following are detailed, generalized methodologies for acquiring NMR and IR spectra of

solid organic compounds like 2(E)-Nonenedioic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
4.1.1. Sample Preparation

Weigh approximately 5-10 mg of 2(E)-Nonenedioic acid.

Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O with a

pH indicator) in a clean, dry vial. The choice of solvent is critical and should be one in which

the compound is fully soluble.

Transfer the solution to a standard 5 mm NMR tube.
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The final sample volume should be approximately 0.5-0.7 mL.

4.1.2. ¹H NMR Acquisition[1]

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity.

Set the appropriate acquisition parameters, including the spectral width, number of scans

(typically 8-16 for ¹H), and relaxation delay.

Acquire the Free Induction Decay (FID).

Process the FID using Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0

ppm).

Integrate the peaks and determine the chemical shifts and coupling constants.

4.1.3. ¹³C NMR Acquisition[2][3]

Use the same sample prepared for ¹H NMR.

Tune the probe to the ¹³C frequency.

Set the appropriate acquisition parameters. Due to the low natural abundance of ¹³C and its

smaller gyromagnetic ratio, a larger number of scans (e.g., 128 or more) and a potentially

longer relaxation delay are typically required.[4]

Acquire the FID using a proton-decoupled pulse sequence.

Process the data similarly to the ¹H NMR spectrum.

Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[5]
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Fourier-Transform Infrared (FT-IR) Spectroscopy[6][7]
4.2.1. Sample Preparation (Thin Solid Film Method)[6]

Dissolve a small amount (1-2 mg) of 2(E)-Nonenedioic acid in a volatile solvent (e.g.,

acetone or methanol).

Place a drop of the solution onto a clean, dry salt plate (e.g., KBr or NaCl).

Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the

plate.

4.2.2. Spectrum Acquisition[7]

Place the salt plate with the sample film in the spectrometer's sample holder.

Acquire a background spectrum of the empty sample compartment to account for

atmospheric CO₂ and water vapor.

Acquire the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background

spectrum to generate the final absorbance or transmittance spectrum.

Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Visualization of Spectroscopic-Structural
Correlation
The following diagram illustrates the relationship between the key functional groups of 2(E)-
Nonenedioic acid and their corresponding spectroscopic signatures.
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2(E)-Nonenedioic Acid Structure

NMR Spectroscopy

IR Spectroscopy

Functional Groups

HOOC(1)-CH(2)=CH(3)-CH2(4)-CH2(5)-CH2(6)-CH2(7)-CH2(8)-COOH(9)

Carboxylic Acid
(-COOH)

Alkene
(C=C, trans)

Alkane Chain
(-CH₂-)n

¹H NMR

¹³C NMR

FT-IR

δ ~12.0 (s, br)
(O-H)

δ ~171-179
(C=O)

~3300-2500 cm⁻¹ (O-H str)
~1725-1700 cm⁻¹ (C=O str)

δ ~5.8-7.0 (m)
(=C-H)

δ ~122-148
(=C)

~1650-1630 cm⁻¹ (C=C str)
~970-960 cm⁻¹ (C-H bend)

δ ~1.3-2.4 (m)
(-CH₂-)

δ ~24-34
(-CH₂-)

~3000-2850 cm⁻¹ (C-H str)
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Caption: Correlation of functional groups in 2(E)-Nonenedioic acid with their spectroscopic

signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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